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Compound of Interest

Compound Name:
1-Boc-4-(morpholine-4-

carbonyl)piperidine

Cat. No.: B1598462 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Boc-4-(morpholine-4-
carbonyl)piperidine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides a detailed overview of the safety

considerations, handling protocols, and emergency procedures for 1-Boc-4-(morpholine-4-
carbonyl)piperidine, a key building block in modern medicinal chemistry. While a specific

Safety Data Sheet (SDS) for this exact compound is not readily available, this document

synthesizes safety data from structurally related N-Boc protected piperidines and morpholine

amides to establish a robust safety protocol.

Compound Profile and Inherent Hazards
1.1. Chemical Identity:

Chemical Name: 1-Boc-4-(morpholine-4-carbonyl)piperidine

CAS Number: 757949-39-6

Molecular Formula: C₁₅H₂₆N₂O₄[1]

Molecular Weight: 298.38 g/mol [1]

1.2. Anticipated Hazard Profile:
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Based on the analysis of analogous compounds, 1-Boc-4-(morpholine-4-carbonyl)piperidine
is anticipated to present the following hazards:

Skin Irritation: Similar N-Boc piperidine derivatives are known to cause skin irritation.[2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[2][3][4]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[2][3][5]

Harmful if Swallowed: Acute oral toxicity is a potential concern.[2]

Table 1: GHS Hazard Statements for Structurally Similar Compounds

Hazard Statement Description
Associated Compound
Class

H302 Harmful if swallowed N-Boc-piperidine derivatives[2]

H315 Causes skin irritation
N-Boc-piperidine derivatives[2]

[3][4]

H319 Causes serious eye irritation
N-Boc-piperidine derivatives[2]

[3][4]

H335 May cause respiratory irritation
N-Boc-piperidine derivatives[2]

[3][5]

Prudent Laboratory Practices and Handling
Protocols
Adherence to rigorous handling protocols is essential to minimize exposure and ensure a safe

working environment.

2.1. Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area.[6][7] A certified chemical

fume hood is strongly recommended to prevent the accumulation of dust or vapors.
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Contained Operations: For larger quantities or procedures with a higher risk of

aerosolization, consider using a glove box or other contained systems.

2.2. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against accidental exposure.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards.[8]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber).

Lab Coat: A flame-retardant lab coat should be worn at all times.

Clothing: Wear long-sleeved clothing and closed-toe shoes.

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.

[9]

Workflow for Donning and Doffing PPE

Donning PPE

Doffing PPE

Wash Hands Don Lab Coat Put on Respirator
(if required) Put on Eye Protection Put on Gloves

Remove Gloves Remove Lab Coat Wash Hands Remove Eye Protection Remove Respirator Wash Hands Again

Click to download full resolution via product page

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment.
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2.3. Safe Handling and Storage:

Handling: Avoid all personal contact, including inhalation of dust or vapors.[6][7] Do not eat,

drink, or smoke in the laboratory.[6] Wash hands thoroughly after handling.[6][7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[6][7] Store

away from incompatible materials such as strong oxidizing agents and strong acids.[9]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.

Decision Tree for Accidental Exposure

Accidental Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Seek Medical Attention.

Remove Contaminated Clothing.
Wash with Soap and Water.

Rinse with Water for 15 mins.
Seek Medical Attention.

Do NOT Induce Vomiting.
Seek Immediate Medical Attention.

If not breathing, give artificial respiration. If irritation persists, get medical advice. Remove contact lenses if present and easy to do. Rinse mouth with water.

Click to download full resolution via product page

Caption: Decision tree outlining immediate actions for different types of accidental exposure.

3.1. First Aid Measures:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[3][8][10] If breathing is difficult or stops, provide artificial respiration and seek
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immediate medical attention.[9][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water.[3][9] If skin irritation occurs, seek medical advice.

[8]

Eye Contact: Rinse cautiously with water for several minutes.[3][8] Remove contact lenses if

present and easy to do so. Continue rinsing for at least 15 minutes and seek immediate

medical attention.[3][8]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water and seek immediate

medical attention.[9]

Spill Management and Disposal
4.1. Spill Cleanup:

Minor Spills: For small spills, wear appropriate PPE, and use dry clean-up procedures to

avoid generating dust.[6][7] Sweep or vacuum the material and place it in a sealed, labeled

container for disposal.[6][7]

Major Spills: In the case of a large spill, evacuate the area and alert emergency responders.

[7] Control personal contact by wearing appropriate protective equipment, including

respiratory protection.[7] Prevent the spillage from entering drains or watercourses.[7]

4.2. Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[10] Contaminated packaging should also be disposed of as

hazardous waste.

Physical and Chemical Properties
While experimental data for the target compound is limited, predicted properties are available.

Table 2: Physical and Chemical Properties of 1-Boc-4-(morpholine-4-carbonyl)piperidine
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Property Value Source

Molecular Formula C₁₅H₂₆N₂O₄ [1]

Molecular Weight 298.38 g/mol [1]

Boiling Point 444.8 ± 45.0 °C (Predicted) [1]

Density 1.145 ± 0.06 g/cm³ (Predicted) [1]

Stability and Reactivity
Stability: The compound is expected to be stable under recommended storage conditions.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[9]

Hazardous Decomposition Products: Upon combustion, it may produce oxides of carbon and

nitrogen.[9]

References
1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid Safety Data Sheet. (n.d.). AAPPTec.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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